Cas no 6008-91-9 (Methylacrylyl-CoA)

• Product Name: Methylacrylyl-CoA
• CAS No: 6008-91-9
• MF: C₂₅H₄₀N₇O₁₇P₃S
• MW: 835.6081
• CID: 509841
• PubChem ID: 165390
• Update Time: 2024-02-29

Methylacrylyl-CoA Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-(2-methyl-2-propenoate) (9CI)
• [(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-[[hydroxy-[hydroxy-[3-hydroxy-2,2-dimethyl-3-[2-[2-(2-methylprop-2-enoylsulfanyl)ethylcarbamoyl]ethylcarbamoyl]propoxy]phosphoryl]oxy-phosphoryl]oxymet
• methacrylyl-CoA
• methacrylyl-coenzyme A
• S-methacryloyl-CoA
• Methylacrylyl-CoA
• S-methacryloyl-coenzyme-A
• 2-Methylprop-2-enoyl-CoA
• 3'-phosphoadenosine 5'-{3-[(3R)-3-hydroxy-2,2-dimethyl-4-{[3-({2-[(2-methylprop-2-enoyl)sulfanyl]ethyl}amino)-3-oxopropyl]amino}-4-oxobutyl] dihydrogen diphosphate}
• Coenzyme A, methacrylyl
• NPALUEYCDZWBOV-NDZSKPAWSA-N
• LMFA07050350
• DB01675
• Coenzyme A, S-(2-methyl-2-propenoate)
• 2MC
• C03460
• Q28487605
• Methylacrylyl-CoA
• Methacrylyl coenzyme A
• Methacryloyl-CoA
• Coenzyme A, S-methacrylate (6CI,8CI)
• S-(2-(3-(((2S)-4-((((2R,3S,4S,5R)-5-(6-AMINOPURIN-9-YL)-4-OXIDANYL-3-PHOSPHONOOXY-OXOLAN-2-YL)METHOXY-OXIDANYL-PHOSPHORYL)OXY-OXIDANYL-PHOSPHORYL)OXY-3,3-DIMETHYL-2-OXIDANYL-BUTANOYL)AMINO)PROPANOYLAMINO)ETHYL) 2-METHYLPROP-2-ENETHIOATE
• s-(2-methyl-2-propenoate) CoA
• 2-Methylprop-2-enoyl-Coenzyme A
• s-(2-methyl-2-propenoate) Coenzyme A
• Methacryloyl-CoA
• SCHEMBL119749
• CHEBI:27754
• UNII-FZ43RKZ3NL
• methacrylyl Coenzyme A
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methylprop-2-enethioate
• S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-methylprop-2-enethioate
• s-(2-methyl-2-propenoate
• methylacrylyl-Coenzyme A
• FZ43RKZ3NL
• 6008-91-9
• s-(2-methyl-2-propenoic acid
• methacrylyl CoA

• Inchi： 1S/C25H40N7O17P3S/c1-13(2)24(37)53-8-7-27-15(33)5-6-28-22(36)19(35)25(3,4)10-46-52(43,44)49-51(41,42)45-9-14-18(48-50(38,39)40)17(34)23(47-14)32-12-31-16-20(26)29-11-30-21(16)32/h11-12,14,17-19,23,34-35H,1,5-10H2,2-4H3,(H,27,33)(H,28,36)(H,41,42)(H,43,44)(H2,26,29,30)(H2,38,39,40)/t14-,17-,18-,19+,23-/m1/s1
• InChI Key： NPALUEYCDZWBOV-NDZSKPAWSA-N
• SMILES： S(C(C(=C([H])[H])C([H])([H])[H])=O)C([H])([H])C([H])([H])N([H])C(C([H])([H])C([H])([H])N([H])C([C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])OP(=O)(O[H])OP(=O)(O[H])OC([H])([H])[C@]1([H])[C@]([H])([C@]([H])([C@]([H])(N2C([H])=NC3=C(N([H])[H])N=C([H])N=C23)O1)O[H])OP(=O)(O[H])O[H])O[H])=O)=O

Computed Properties

• Exact Mass: 835.14142500g/mol
• Monoisotopic Mass: 835.14142500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 53
• Rotatable Bond Count: 21
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 389

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs